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Compound of Interest

Compound Name: Tetraisopropyltin

CAS No.: 2949-42-0

Cat. No.: B1580660

Get Quote

Executive Summary
Tetraisopropyltin (TiPT), CAS [2949-42-0], is a specialized organometallic precursor used in

the Chemical Vapor Deposition (CVD) and Atomic Layer Deposition (ALD) of Tin Oxide (

).[1] Unlike the more common Tetramethyltin (TMT), TiPT features bulky isopropyl ligands
containing

-hydrogens. This structural difference unlocks a low-energy decomposition pathway via

-hydride elimination, enabling film growth at significantly lower temperatures (

C) with reduced carbon contamination compared to methyl-based analogues.

This guide is designed for process engineers and materials scientists seeking to optimize

deposition for transparent conductive oxides (TCOs), gas sensors, and perovskite solar cell
electron transport layers (ETLs).

Technical Profile & Physical Properties[2][3][4][5][6]
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Accurate precursor delivery requires precise control over vaporization kinetics. TiPT is a liquid

at room temperature with relatively low vapor pressure, necessitating heated delivery lines.

Parameter Value Technical Note

Chemical Formula
Steric bulk > TMT; Electronic

shielding of Sn center.

Molecular Weight 291.06 g/mol

High mass requires precise

mass flow controller (MFC)

calibration.

Appearance Colorless Liquid

Clear; turns yellow/cloudy

upon oxidation (shelf-life

indicator).

Boiling Point 89°C @ 10 mmHg

Critical: Source temperature

must be kept below

decomposition threshold.

Vapor Pressure ~0.043 mmHg @ 25°C
Requires heated bubbler (rec:

40–60°C) for sufficient flux.

Density 1.124 g/cm³ -

Refractive Index 1.4851 -

Solubility Organic Solvents
Soluble in toluene, hexane;

reacts with moisture.

Mechanistic Insight: The -Hydride Advantage
Causality of Precursor Choice
In organometallic CVD, the ligand decomposition mechanism dictates the Minimum Deposition

Temperature (

) and impurity levels.

Tetramethyltin (TMT): Lacks
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-hydrogens. Decomposition requires homolytic bond fission (breaking Sn-C bonds directly),
which is energetically demanding (

C). This often leads to radical formation and carbon incorporation in the film.

Tetraisopropyltin (TiPT): Possesses

-hydrogens. It undergoes

-hydride elimination, a concerted pathway where the ligand detaches as an alkene
(propylene) and leaves a Tin-Hydride intermediate. This reaction has a lower activation
energy, allowing cleaner films at lower temperatures (

C).

Reaction Pathway Visualization
The following diagram illustrates the mechanistic divergence between TMT and TiPT.
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Figure 1: Mechanistic pathway showing the low-energy

-hydride elimination route for TiPT versus the high-energy homolytic fission of methyl-based
precursors.

Experimental Protocol: MOCVD Optimization
This protocol is a self-validating system. The "Checkpoints" ensure that the precursor is being

delivered correctly before committing to a full run.

Precursor Delivery System
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Due to low vapor pressure (0.043 mmHg @ 25°C), passive evaporation is insufficient.

Bubbler Temperature: Set to 50°C. (Vapor pressure increases to ~1-2 Torr range).

Delivery Line Temperature: Set to 60°C (10°C > Bubbler) to prevent condensation/clogging.

Carrier Gas: High-purity Argon or Nitrogen (99.999%).

Reactor Conditions (Baseline)
Parameter Setting Rationale

Substrate Temp (

)
350°C – 450°C

Below 350°C: Incomplete

decomposition (high C). Above

450°C: Gas phase nucleation

(powder).

Reactor Pressure 5 – 20 Torr

Low pressure suppresses gas-

phase reactions, promoting

surface-controlled growth.

Oxidant
(Standard) or

(ALD)

flow should be in excess (Sn:O

ratio > 1:50) to ensure

stoichiometry.

Growth Rate 5 – 15 nm/min
Tunable via carrier gas flow

through the bubbler.

Step-by-Step Workflow
System Purge: Evacuate reactor to base pressure (

Torr). Flow carrier gas for 30 mins to desorb moisture.

Precursor Stabilization (Validation Step):

Open bubbler bypass.

Monitor reactor pressure. A stable pressure increase indicates constant precursor flux.
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If pressure fluctuates: Check bubbler temp stability or carrier gas MFC.

Deposition:

Switch oxidant (

) into the chamber.

Allow substrate to equilibrate at

.

Switch precursor flow from "Bypass" to "Reactor".

Termination:

Stop precursor flow first.

Maintain Oxidant flow for 5 mins (Annealing step) to fill oxygen vacancies.

Cool down under inert gas.

Reactor Logic Diagram
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Figure 2: MOCVD delivery logic. Note the temperature gradient (Bubbler < Manifold) to prevent

condensation.

Film Characterization & Quality Control
Successful deposition using TiPT yields

films with distinct properties. Use these metrics to validate your process.

Crystallinity (XRD): Films deposited >350°C should show polycrystalline Cassiterite structure

(Tetragonal). Dominant peaks: (110), (101), (211).
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Transparency (UV-Vis):

transmission in the visible range (400-800 nm). Bandgap should be approx 3.6 - 4.0 eV.

Resistivity: Undoped

is highly resistive. If low resistivity is required (TCO application), in-situ doping with Fluorine
(using HF or Freon) or Antimony is necessary.

Safety & Handling (HSE)
TiPT is an organotin compound and must be handled with extreme caution. It is air and

moisture sensitive.[2]

GHS Classification:

H302/H312/H332: Harmful if swallowed, in contact with skin, or inhaled.[1]

H315/H319: Causes skin and serious eye irritation.[1][3]

Specific Hazard: Organotins can be absorbed through the skin and affect the central nervous

system.

PPE Requirements:

Butyl rubber or Silver Shield gloves (Nitrile is often insufficient for organotins).

Face shield + Safety Goggles.

Work strictly within a fume hood or glovebox (

ppm).

Spill Management: Do not use water (hydrolysis generates fumes). Absorb with inert material

(vermiculite) and dispose of as hazardous organometallic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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